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Compound of Interest

Compound Name: EO-122
CAS No.: 69267-68-1
Cat. No.: B1207757
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling
of EO-122, a potent calcium and sodium channel antagonist intended for research purposes.
Adherence to these guidelines is critical to ensure personnel safety and proper experimental
conduct.

Chemical Identification:

Name: EO-122

Synonyms: PFS-1144

IUPAC Name: N-(2,6-dimethylphenyl)quinuclidine-3-carboxamide hydrochloride

CAS Number: 23581-62-6

Hazard Identification and Toxicity
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EO-122 is a substance with significant potential hazards that require careful management in a
laboratory setting.

Primary Hazards:
o Acute Toxicity: EO-122 is poisonous by intravenous and intraperitoneal routes of exposure.

o Decomposition Products: When heated to decomposition, EO-122 emits toxic fumes of
nitrogen oxides (NOx) and hydrogen chloride (HCI).

Quantitative Toxicity Data:

. Route of LD50 (Lethal Dose, Toxic Effects
Species L. .
Administration 50%) Observed
] Dyspnea (difficult or
Mouse Intraperitoneal 66 mg/kg

labored breathing)

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory for all personnel handling EO-122. The following
table summarizes the required equipment.
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Specifications and

Body Area Required PPE .
Rationale
Nitrile or neoprene gloves are
Hands Chemical-resistant gloves recommended. Inspect for
tears or holes before each use.
o Must be worn at all times in the
Safety glasses with side )
Eyes ) laboratory to protect against
shields or splash goggles )
accidental splashes.
A standard lab coat is required
Body Laboratory coat to protect skin and clothing

from contamination.

Respiratory

Use in a certified chemical

fume hood

All handling of solid EO-122
and preparation of its solutions
must be conducted in a fume
hood to prevent inhalation of
airborne particles and potential

decomposition fumes.

Operational Plan: Handling and Experimental Protocols

Strict adherence to the following procedures is necessary to minimize exposure and ensure a

safe working environment.

Step-by-Step Handling Protocol:

o Preparation: Before handling EO-122, ensure the designated chemical fume hood is

operational and the work area is clear of unnecessary items. Assemble all required

equipment and reagents.

o Personal Protective Equipment (PPE) Donning: Put on all required PPE as detailed in the

table above.

e Weighing and Solution Preparation:

o Conduct all weighing of solid EO-122 within the chemical fume hood.
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o Use a spatula to transfer the solid to a tared weigh boat.

o To prepare solutions, slowly add the weighed solid to the desired solvent in a suitable
container.

o Ensure the container is appropriately labeled with the chemical name, concentration, date,
and your initials.

o Experimental Use:

o Keep all containers of EO-122, both solid and in solution, sealed when not in immediate
use.

o If heating is part of the experimental protocol, it must be done with extreme caution in the
fume hood, using a well-controlled heating source. Monitor for any signs of decomposition
(e.g., evolution of brown fumes).

o Post-Experiment:

o Clean all non-disposable equipment that came into contact with EO-122 according to
standard laboratory procedures for hazardous chemicals.

o Wipe down the work surface in the fume hood with an appropriate cleaning agent.

Disposal Plan

Proper disposal of EO-122 and associated waste is crucial to prevent environmental
contamination and ensure regulatory compliance.

Waste Segregation and Disposal Procedures:
e Solid Waste:

o All solid EO-122 waste, including contaminated weigh boats, gloves, and paper towels,
must be placed in a designated, sealed, and clearly labeled hazardous waste container.

e Liquid Waste:
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o Agueous and solvent-based solutions containing EO-122 must be collected in a separate,
labeled hazardous waste container.

o Do not mix with other waste streams unless compatibility has been confirmed.

e Sharps Waste:

o Any needles or other sharps contaminated with EO-122 must be disposed of in a
designated sharps container for hazardous chemical waste.

All waste must be disposed of through the institution's official chemical waste management
program.

Emergency Procedures

In the event of an emergency, immediate and appropriate action is critical.

» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes. Remove contaminated clothing. Seek medical attention.

» Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.

 Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial
respiration. Seek immediate medical attention.

« Spill:

o For a small spill within a chemical fume hood, absorb the material with an inert absorbent
(e.g., vermiculite, sand). Place the absorbed material into a sealed, labeled hazardous
waste container.

o For a larger spill or a spill outside of a fume hood, evacuate the area and contact the
institution's emergency response team.

Visualized Workflows and Logical Relationships
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To further clarify the procedural steps and logical connections in handling EO-122, the following
diagrams are provided.

Verify Fume Hood Operation

i

Assemble Materials & PPE

Preparatipn Phase

Proceed to Handling

Don All Required PPE

i

Weigh Solid EO-122

i

Prepare Solution

i

Conduct Experiment

Handling Phase (in Fume Hood)

Experiment Complete

Decontaminate Equipment

:

Segregate & Dispose Waste

:

Clean Work Area

Post-Handling Phase

Figure 1: Standard Operating Procedure for Handling EO-122
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Click to download full resolution via product page

Caption: Figure 1: Standard Operating Procedure for Handling EO-122.

Inhalation:
Move to fresh air

osure Event O Eye Contact: Seek Immediate Report to Supervisor/
Flush with water for 15 min Medical Attention Safety Officer

Skin Contact:
Flush with water for 15 min

Immediate Actions

Figure 2: Emergency Response Logic for EO-122 Exposure

Click to download full resolution via product page

Caption: Figure 2: Emergency Response Logic for EO-122 Exposure.

» To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
EO-122]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1207757/docs#essential-safety-and-operational-
guide-for-handling-eo-122]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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